Cas no 1361595-92-7 (Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate
• CAS No: 1361595-92-7
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4967845
• Update Time: 2025-05-24

Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)7-4-5-18-12(17)9(7)6-2-3-8(14)11(16)10(6)15/h2-5H,1H3,(H2,17,18)
• InChI Key： WXRJPEIBKWBLJX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(N)=NC=CC=1C(=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 3.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate

Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate: A Comprehensive Overview

Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate (CAS No. 1361595-92-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an isonicotinate moiety substituted with a trichlorophenyl group and an amino group. The methyl ester functional group further adds to its chemical complexity and potential applications.

The synthesis of Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate involves a series of carefully designed reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the trichlorophenyl ring with high precision. Additionally, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product purity.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate exhibits notable anti-inflammatory properties. This is attributed to its ability to inhibit key enzymes involved in the inflammatory response. Furthermore, preliminary in vitro assays have indicated that this compound may possess cytotoxic effects against certain cancer cell lines, making it a promising candidate for further exploration in oncology research.

The structural features of Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate also make it an attractive molecule for drug design. The presence of the trichlorophenyl group imparts hydrophobicity and rigidity to the molecule, which can enhance its binding affinity to target proteins. Moreover, the amino group provides a site for potential bioisosteric modifications, enabling researchers to explore various analogs with improved pharmacokinetic profiles.

Recent research has focused on understanding the pharmacokinetics and bioavailability of Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate. Animal studies have demonstrated moderate absorption rates following oral administration, with significant accumulation observed in certain tissues. These findings suggest that further optimization of the compound's delivery system could enhance its therapeutic efficacy.

In conclusion, Methyl 2-amino-3-(2,3,4-trichlorophenyl)isonicotinate (CAS No. 1361595-92-7) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research into its synthesis, biological activity, and pharmacokinetics, this compound holds promise for future applications in medicine and beyond.